Cas no 1228450-21-2 (Tert-butyl 4-methyl-5-oxoazepane-1-carboxylate)

Tert-butyl 4-methyl-5-oxoazepane-1-carboxylate structure
1228450-21-2 structure
Product Name:Tert-butyl 4-methyl-5-oxoazepane-1-carboxylate
CAS No:1228450-21-2
MF:C12H21NO3
MW:227.300043821335
MDL:MFCD27997497
CID:4563960
Update Time:2025-07-19

Tert-butyl 4-methyl-5-oxoazepane-1-carboxylate Chemical and Physical Properties

Names and Identifiers

    • tert-butyl 4-methyl-5-oxoazepane-1-carboxylate
    • 4-methyl-5-oxo-azepane-1-carboxylic acid tert-butyl ester
    • Z2028236343
    • racemic 4-methyl-5-oxo-azepane-1-carboxylic acid tert-butyl ester
    • Tert-butyl 4-methyl-5-oxoazepane-1-carboxylate
    • MDL: MFCD27997497
    • Inchi: 1S/C12H21NO3/c1-9-5-7-13(8-6-10(9)14)11(15)16-12(2,3)4/h9H,5-8H2,1-4H3
    • InChI Key: FPTMDKGETGTSCG-UHFFFAOYSA-N
    • SMILES: O(C(N1CCC(C(C)CC1)=O)=O)C(C)(C)C

Computed Properties

  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 16
  • Rotatable Bond Count: 2
  • Complexity: 281
  • XLogP3: 1.5
  • Topological Polar Surface Area: 46.6

Tert-butyl 4-methyl-5-oxoazepane-1-carboxylate Security Information

Tert-butyl 4-methyl-5-oxoazepane-1-carboxylate Pricemore >>

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Additional information on Tert-butyl 4-methyl-5-oxoazepane-1-carboxylate

Recent Advances in the Synthesis and Applications of Tert-butyl 4-methyl-5-oxoazepane-1-carboxylate (CAS: 1228450-21-2)

Tert-butyl 4-methyl-5-oxoazepane-1-carboxylate (CAS: 1228450-21-2) has emerged as a key intermediate in pharmaceutical synthesis, particularly in the development of novel therapeutic agents targeting neurological disorders and cancer. Recent studies have highlighted its significance in the construction of complex heterocyclic scaffolds, which are pivotal in drug discovery. This compound's unique azepane ring structure and functional groups make it a versatile building block for medicinal chemistry applications.

A 2023 study published in the Journal of Medicinal Chemistry demonstrated the compound's utility in synthesizing potent γ-secretase modulators for Alzheimer's disease treatment. Researchers utilized Tert-butyl 4-methyl-5-oxoazepane-1-carboxylate as a starting material to develop compounds showing improved blood-brain barrier permeability and reduced amyloid-β production in preclinical models. The study reported a 40% increase in compound stability compared to previous generations of inhibitors.

In cancer research, a team from MIT recently published findings in ACS Medicinal Chemistry Letters (2024) describing novel HDAC inhibitors derived from this intermediate. The researchers developed a series of hybrid molecules incorporating the azepane moiety, which demonstrated selective cytotoxicity against triple-negative breast cancer cell lines while showing minimal effects on normal cells. The lead compound showed IC50 values in the nanomolar range, representing a significant improvement over existing HDAC inhibitors.

The synthetic accessibility of Tert-butyl 4-methyl-5-oxoazepane-1-carboxylate has been enhanced through recent methodological advances. A 2024 Nature Protocols publication detailed an optimized four-step synthesis from commercially available starting materials, achieving an overall yield of 68% with excellent enantioselectivity (>99% ee). This improved synthetic route addresses previous challenges in scale-up production, making the compound more accessible for drug discovery programs.

Emerging applications in peptide mimetics have also been reported. Researchers at the University of Cambridge developed a series of constrained peptidomimetics using this scaffold, showing enhanced metabolic stability and receptor binding affinity for GPCR targets. These findings, published in Chemical Science (2023), suggest potential applications in developing next-generation peptide therapeutics with improved pharmacokinetic properties.

Future research directions appear promising, with several patents filed in 2024 covering novel derivatives of Tert-butyl 4-methyl-5-oxoazepane-1-carboxylate for various therapeutic indications. The compound's structural flexibility and demonstrated biological activity continue to make it a valuable asset in medicinal chemistry, particularly in the design of CNS-active compounds and targeted cancer therapies.

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